Cas no 1017604-09-9 (Methyl 5-morpholinopyrazine-2-carboxylate)

• Product Name: Methyl 5-morpholinopyrazine-2-carboxylate
• CAS No: 1017604-09-9
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• MDL: MFCD11111845
• CID: 1081342
• PubChem ID: 52987628
• Update Time: 2025-05-20

Methyl 5-morpholinopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-morpholinopyrazine-2-carboxylate
• METHYL 5-(4-MORPHOLINYL)-2-PYRAZINECARBOXYLATE
• methyl 5-morpholin-4-ylpyrazine-2-carboxylate
• 5-morpholin-4-yl-pyrazine-2-carboxylic acid methyl ester
• AKOS022175055
• DTXSID70680919
• CS-0097679
• 1017604-09-9
• SGWZWKNEMQMBFK-UHFFFAOYSA-N
• SCHEMBL3255069
• EN300-24864310
• J-522407
• Methyl5-morpholinopyrazine-2-carboxylate
• 2-Pyrazinecarboxylic acid, 5-(4-morpholinyl)-, methyl ester
• D75910
• CS-16459
• METHYL 5-(MORPHOLIN-4-YL)PYRAZINE-2-CARBOXYLATE

• MDL： MFCD11111845
• Inchi： 1S/C10H13N3O3/c1-15-10(14)8-6-12-9(7-11-8)13-2-4-16-5-3-13/h6-7H,2-5H2,1H3
• InChI Key： SGWZWKNEMQMBFK-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NC(C(=O)OC)=CN=2)CC1

Computed Properties

• Exact Mass: 223.09600
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.55000
• LogP: 0.16480

Additional information on Methyl 5-morpholinopyrazine-2-carboxylate

Methyl 5-morpholinopyrazine-2-carboxylate: A Comprehensive Overview

Methyl 5-morpholinopyrazine-2-carboxylate, identified by the CAS number 1017604-09-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name Methyl 5-morpholinopyrazine-2-carboxylate itself is a testament to its complex structure, which includes a morpholino group attached to a pyrazine ring, further substituted with a methyl ester group at the 2-position.

The pyrazine core of this compound is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4. This structure is known for its ability to form hydrogen bonds and participate in π-π interactions, making it a valuable scaffold in medicinal chemistry. The morpholino group, which is an oxygen-containing heterocycle, adds further complexity to the molecule by introducing additional hydrogen bonding capabilities and enhancing the compound's solubility properties.

Recent studies have highlighted the potential of Methyl 5-morpholinopyrazine-2-carboxylate as a lead compound in the development of novel therapeutic agents. Researchers have explored its activity against various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammation. The methyl ester group at the 2-position of the pyrazine ring has been shown to influence the compound's bioavailability and stability, making it an attractive candidate for further optimization.

In terms of synthesis, Methyl 5-morpholinopyrazine-2-carboxylate can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. These methods allow for precise control over the substituents on the pyrazine ring, enabling chemists to tailor the compound's properties for specific applications. For instance, substituent effects on the morpholino group have been studied to understand their impact on the compound's pharmacokinetic profile.

The application of Methyl 5-morpholinopyrazine-2-carboxylate extends beyond pharmacology into materials science. Its ability to form supramolecular assemblies through hydrogen bonding has made it a subject of interest in the design of self-assembled monolayers and coordination polymers. These materials hold promise for use in sensors, catalysts, and electronic devices.

From an environmental perspective, understanding the degradation pathways of Methyl 5-morpholinopyrazine-2-carboxylate is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to light or microbial activity, the compound undergoes hydrolysis or oxidative cleavage, leading to its breakdown into less complex molecules. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, Methyl 5-morpholinopyrazine-2-carboxylate (CAS No. 1017604-09-9) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research endeavors. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.